3-[1-(Cyclopropanecarbonyl)piperidin-4-yl]-1,1-diethylurea

• IUPAC Name: 3-[1-(cyclopropanecarbonyl)piperidin-4-yl]-1,1-diethylurea
• InChI: InChI=1S/C14H25N3O2/c1-3-16(4-2)14(19)15-12-7-9-17(10-8-12)13(18)11-5-6-11/h11-12H,3-10H2,1-2H3,(H,15,19)
• InChI Key: FXYFLUTZCSHEOO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)NC1CCN(CC1)C(=O)C2CC2
• Molecular Formula: C14H25N3O2
• Molecular Weight: 267.37 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis were published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can vary greatly depending on its structure. For example, 1-[1-(Cyclopropylcarbonyl)piperidin-4-yl]methanamine has a molecular weight of 182.26.

Mechanism of Action

Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Safety and Hazards

The safety and hazards of a compound also depend on its specific structure. For example, some compounds may cause skin irritation, serious eye irritation, or respiratory irritation.

Future Directions

Piperidine derivatives continue to be an area of active research, with new synthetic methods and applications being discovered. This research is designed to help both novice researchers taking their first steps in this field and experienced scientists looking for suitable substrates for the synthesis of biologically active piperidines.